Cas no 1936715-84-2 (Benzyl 2-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate)

• Product Name: Benzyl 2-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate
• CAS No: 1936715-84-2
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5691286
• PubChem ID: 118992973
• Update Time: 2025-11-01

Benzyl 2-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate
• Benzyl2-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate
• 1936715-84-2

• Inchi： 1S/C16H20N2O3/c19-14-6-7-16(17-14)8-10-18(11-9-16)15(20)21-12-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,17,19)
• InChI Key： BNQZZSUJLXKURE-UHFFFAOYSA-N
• SMILES： O=C1CCC2(CCN(C(=O)OCC3C=CC=CC=3)CC2)N1

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on Benzyl 2-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate

Recent Advances in the Study of Benzyl 2-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate (CAS: 1936715-84-2)

Benzyl 2-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate (CAS: 1936715-84-2) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and recent advancements in its application.

The compound's spirocyclic structure, characterized by a diazaspiro[4.5]decane core, offers a rigid and three-dimensional framework that is highly desirable in drug design. This structural motif is known to enhance binding affinity and selectivity toward biological targets, making it a valuable scaffold for the development of novel therapeutics. Recent synthetic methodologies have improved the efficiency and yield of producing Benzyl 2-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate, enabling more extensive exploration of its pharmacological properties.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in various diseases. For instance, preliminary data suggest its potential as an inhibitor of certain proteases and kinases, which are critical targets in cancer and inflammatory disorders. Additionally, its ability to modulate neurotransmitter systems has sparked interest in its application for neurological and psychiatric conditions.

Recent research has also explored the compound's pharmacokinetic properties, such as its metabolic stability and bioavailability. These studies are crucial for understanding its potential as a drug candidate. Advances in formulation strategies, including the development of prodrugs and nanoparticle-based delivery systems, have been investigated to overcome challenges related to its solubility and tissue penetration.

In conclusion, Benzyl 2-oxo-1,8-diazaspiro[4.5]decane-8-carboxylate represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research efforts are focused on optimizing its pharmacological profile and exploring its applications in various disease models. The compound's unique structural features and biological activity make it a compelling subject for future drug discovery initiatives.